Cas no 73312-15-9 (4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile)

4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile is a cyclic ketone derivative with a nitrile functional group, serving as a versatile intermediate in organic synthesis. Its structure, featuring a cyclohexanone core substituted with a meta-tolyl group and a cyano moiety, makes it valuable for constructing complex molecules in pharmaceutical and agrochemical research. The compound's reactivity allows for further functionalization, including reduction, condensation, or nucleophilic addition, enabling diverse synthetic pathways. Its stability under standard conditions ensures reliable handling and storage. This intermediate is particularly useful in the development of bioactive compounds, offering a balance of reactivity and selectivity for targeted synthetic applications.

4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile structure

73312-15-9 structure

Product Name:4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile

CAS No:73312-15-9

MF:C₁₄H₁₅NO

MW:213.275003671646

MDL:MFCD11849771

CID:1033749

PubChem ID:12595537

Update Time:2025-06-07

4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile
- 1-(3-methylphenyl)-4-oxocyclohexane-1-carbonitrile
- 4-OXO-1-M-TOLYLCYCLOHEXANECARBONITRILE
- AK132215
- KB-40176
- RL04786
- SureCN4554005
- AKOS016844567
- 4-oxo-1-(m-tolyl)cyclohexane-1-carbonitrile
- SY046326
- RDCYDXANZMCSCF-UHFFFAOYSA-N
- 4-Oxo-1-m-tolyl-cyclohexanecarbonitrile
- CS-12316
- DTXSID60503805
- CS-0322517
- MFCD11849771
- 73312-15-9
- SCHEMBL4554005
- J-515901
- YCA31215
- 4-CYANO-4-(3-METHYLPHENYL)CYCLOHEXANONE
- DB-102616
- MDL： MFCD11849771
- Inchi： 1S/C14H15NO/c1-11-3-2-4-12(9-11)14(10-15)7-5-13(16)6-8-14/h2-4,9H,5-8H2,1H3
- InChI Key： RDCYDXANZMCSCF-UHFFFAOYSA-N
- SMILES： O=C1CCC(C#N)(C2C=CC=C(C)C=2)CC1

Computed Properties

Exact Mass: 213.11545
Monoisotopic Mass: 213.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 315
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 40.9Å²

Experimental Properties

Boiling Point: 387.9±42.0℃
PSA: 40.86

4-Oxo-1-(m-tolyl)cyclohexanecarbonitrile Pricemore >>

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